Cas no 77451-51-5 (1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole)

• Product Name: 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole
• CAS No: 77451-51-5
• MF: C₉H₈N₄O₄S
• MW: 268.249219894409
• MDL: MFCD00009756
• CID: 59894
• PubChem ID: 24854656
• Update Time: 2025-06-08

1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• TSNT
• 3-Nitro-1-tosyl-1H-1,2,4-triazole
• 1-((P)-Toluenesulfonyl)-3-nitro-1,2,4-triazole
• 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole
• 1-(4-methylphenyl)sulfonyl-3-nitro-1,2,4-triazole
• 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazoleTSNT
• 3-Nitro-1-(p-toluenesulfonyl)-1,2,4-triazole
• 3-Nitro-1-tosyl-1,2,4-triazole
• 1-(4-TOLUENESULFONYL)-3-NITRO-1,2,4-TRIAZOLE
• TSNT 1-(P-TOLUENESULFONYL)-3-NITRO-1,2,4-TRIAZOLE
• 1-(P-TOLUENESULFONYL)-3-NITRO-1,2,4-TRIAZOLE (TSNT)
• 1-(toluene-4-sulfonyl)-3-nitro-1,2,4-triazole
• 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole ,99%
• C9H8N4O4S
• 1-[(4-methylphenyl)sulfonyl]-3-nitro-1,2,4-triazole
• RP29550
• AM83872
• TRA0001381
• ZB001729
• AN
• AC-24892
• 1-(4-methylbenzenesulfonyl)-3-nitro-1H-1,2,4-triazole
• 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazol
• AS-17608
• 3-Nitro-1-tosyl-1H-1,2,4-triazole (TSNT)
• SCHEMBL1123625
• 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole TSNT
• J-503610
• AKOS015840375
• T72931
• 1-(4-Methylbenzene-1-sulfonyl)-3-nitro-1H-1,2,4-triazole
• CS-W010110
• T2930
• FT-0641648
• MFCD00009756
• 1-(P-toluenesulfonyl)-3-nitro-1,2,4-tri-azole
• 77451-51-5
• TSNT?1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole
• DTXSID90350783
• 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole, 98%
• 1-(4-METHYLBENZENESULFONYL)-3-NITRO-1,2,4-TRIAZOLE

• MDL： MFCD00009756
• Inchi： 1S/C9H8N4O4S/c1-7-2-4-8(5-3-7)18(16,17)12-6-10-9(11-12)13(14)15/h2-6H,1H3
• InChI Key： ZQMJAWSQRGYFBM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC([N+](=O)[O-])=N1)(=O)=O

Computed Properties

• Exact Mass: 268.02700
• Monoisotopic Mass: 268.02662592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.5000
• Melting Point: 132.0 to 136.0 deg-C
• PSA: 119.05000
• LogP: 2.33570

1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：<0°C
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole

Professional Introduction to Compound with CAS No. 77451-51-5 and Product Name: 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole

The compound with CAS No. 77451-51-5 and the product name 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole consists of a triazole ring substituted with a nitro group at the 3-position and a p-toluenesulfonyl group at the 1-position. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the triazole ring enhances its reactivity, making it a versatile building block for more complex molecular architectures.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazole core is particularly noteworthy due to its stability and biological relevance. Triazoles have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group in 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole further contributes to its pharmacological activity by serving as a site for metabolic transformation into pharmacologically active species.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery. For instance, derivatives of 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole have been explored as inhibitors of specific enzymatic targets implicated in various diseases. These studies highlight the compound's potential as a lead compound in medicinal chemistry.

The p-toluenesulfonyl group adds an additional layer of functionality that can be exploited in medicinal chemistry. This group is known for its ability to enhance binding affinity and metabolic stability in drug candidates. The combination of these features makes 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that derivatives of 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole may exhibit potent activity against several disease-related targets. These predictions are supported by experimental data from various laboratories, which have demonstrated the efficacy of related compounds in preclinical studies.

The synthesis of 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications. Researchers are continuously exploring new synthetic routes to improve efficiency and reduce costs.

The chemical properties of this compound also make it useful in material science applications beyond pharmaceuticals. For example, it has been investigated as a component in advanced polymers and coatings due to its thermal stability and resistance to degradation. These properties are particularly valuable in environments where materials are exposed to harsh conditions.

In conclusion, 1-(p-Toluenesulfonyl)-3-nitro-1,2,4-triazole represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery and material science applications. As research continues to uncover new uses for this compound, its importance is likely to grow further.